Cas no 774155-16-7 (2-(Pyrrolidin-3-YL)acetonitrile)

2-(Pyrrolidin-3-yl)acetonitrile is a versatile nitrile-functionalized pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its pyrrolidine ring provides a rigid, nitrogen-containing scaffold, while the acetonitrile moiety offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines. This compound is particularly valuable in the synthesis of bioactive molecules, including drug candidates and agrochemicals, due to its ability to introduce both cyclic amine and nitrile functionalities. Its stable yet reactive nature makes it suitable for applications in heterocyclic chemistry, medicinal chemistry, and as a building block for complex molecular architectures.

2-(Pyrrolidin-3-YL)acetonitrile structure

774155-16-7 structure

Product Name:2-(Pyrrolidin-3-YL)acetonitrile

CAS No:774155-16-7

MF:C₆H₁₀N₂

MW:110.157001018524

MDL:MFCD14582348

CID:1117567

PubChem ID:20078140

Update Time:2025-10-12

2-(Pyrrolidin-3-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidineacetonitrile
- 2-(PYRROLIDIN-3-YL)ACETONITRILE
- 3-cyanomethylpyrrolidine
- pyrrolidin-3-yl-acetonitrile
- 2-pyrrolidin-3-ylacetonitrile
- 774155-16-7
- ZKKCALAGXBADEJ-UHFFFAOYSA-N
- AKOS006359657
- EN300-256871
- SCHEMBL5457789
- 2-(Pyrrolidin-3-YL)acetonitrile
- MDL： MFCD14582348
- Inchi： 1S/C6H10N2/c7-3-1-6-2-4-8-5-6/h6,8H,1-2,4-5H2
- InChI Key： ZKKCALAGXBADEJ-UHFFFAOYSA-N
- SMILES： N1CCC(CC#N)C1

Computed Properties

Exact Mass: 110.084398327 g/mol
Monoisotopic Mass: 110.084398327 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 35.8
Molecular Weight: 110.16

2-(Pyrrolidin-3-YL)acetonitrile Pricemore >>

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